Cas no 158300-15-3 (Adenosine,N-(1,3-dimethyl-2-butenyl)-, (R)- (9CI))

Adenosine,N-(1,3-dimethyl-2-butenyl)-, (R)- (9CI) structure
158300-15-3 structure
Product Name:Adenosine,N-(1,3-dimethyl-2-butenyl)-, (R)- (9CI)
CAS No:158300-15-3
MF:C16H23N5O4
MW:349.384923219681
CID:175936
PubChem ID:157816
Update Time:2025-04-19

Adenosine,N-(1,3-dimethyl-2-butenyl)-, (R)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Adenosine,N-(1,3-dimethyl-2-butenyl)-, (R)- (9CI)
    • N-(1,3-dimethyl-2-butenyl)adenosine
    • N-[(2R)-4-methylpent-3-en-2-yl]adenosine
    • Adenosine, N-(1,3-dimethyl-2-butenyl)-, (R)-
    • N-(4-Methylpent-3-en-2-yl)-9-pentofuranosyl-9H-purin-6-amine
    • N-Dmb-adenosine
    • (R)-N-(1,3-Dimethyl-2-butenyl)adenosine
    • 158300-15-3
    • (2R,3S,4R)-2-(hydroxymethyl)-5-[6-[[(2R)-4-methylpent-3-en-2-yl]amino]purin-9-yl]oxolane-3,4-diol
    • N(6)-(1,3-Dimethyl-2-butenyl)adenosine
    • DTXSID50935893
    • Inchi: 1S/C16H23N5O4/c1-8(2)4-9(3)20-14-11-15(18-6-17-14)21(7-19-11)16-13(24)12(23)10(5-22)25-16/h4,6-7,9-10,12-13,16,22-24H,5H2,1-3H3,(H,17,18,20)/t9-,10-,12-,13-,16?/m1/s1
    • InChI Key: BNELRKBQHVNRME-RXORQQCGSA-N
    • SMILES: O1[C@H](CO)[C@H]([C@H](C1N1C=NC2C(=NC=NC1=2)N[C@H](C)/C=C(\C)/C)O)O

Computed Properties

  • Exact Mass: 349.17519
  • Monoisotopic Mass: 349.17500423g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 489
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 126Ų

Experimental Properties

  • PSA: 125.55

Adenosine,N-(1,3-dimethyl-2-butenyl)-, (R)- (9CI) Related Literature

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